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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
assessing the in vitro antimicrobial activity of JB-95, a novel 3-hairpin macrocyclic peptide. JB-
95 demonstrates potent and selective activity against Gram-negative bacteria by targeting and
disrupting the outer membrane.

Introduction to JB-95

JB-95 is a peptidomimetic antibiotic with a unique mechanism of action. It selectively targets
the outer membrane (OM) of Gram-negative bacteria, such as Escherichia coli.[1] Unlike many
conventional antibiotics that inhibit intracellular processes, JB-95 disrupts the integrity of the
OM by interacting with key p-barrel outer membrane proteins (OMPSs), including the BamA
component of the -barrel assembly machinery (BAM) complex and LptD.[1][2] This interaction
leads to a rapid depletion of OMPs and subsequent lethal disruption of the outer membrane,
without causing generalized cell lysis.[1] This targeted approach makes JB-95 a promising
candidate for the development of new antibiotics to combat multidrug-resistant Gram-negative
infections.
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Mechanism of Action Signaling Pathway

The proposed mechanism of JB-95 involves the direct targeting of the outer membrane protein
assembly and integrity.
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Caption: Proposed mechanism of action of JB-95.

Quantitative Antimicrobial Activity

The antimicrobial efficacy of IJB-95 is quantified by determining its Minimum Inhibitory
Concentration (MIC), the lowest concentration that inhibits visible bacterial growth.

Microorganism Strain MIC (pg/mL) Reference
Escherichia coli K-12 0.41 [3]
Staphylococcus

Py >100 3]
aureus

Note: The available data for IJB-95 is limited. The table will be updated as more information
becomes available. The provided MIC for a similar macrocyclic peptide, CirB, against E. coli is
shown for context.

Experimental Protocols
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Standardized protocols from the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST) should be followed for
antimicrobial susceptibility testing.[4][5][6][7]

Broth Microdilution Assay for MIC Determination

This method is used to determine the MIC of JB-95 in a liquid growth medium.

Materials:

JB-95 stock solution (in an appropriate solvent, e.g., DMSO, followed by dilution in water)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains (e.g., E. coli ATCC 25922)

Sterile 96-well microtiter plates

Spectrophotometer or microplate reader

Workflow Diagram:

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.biomerieux.com/content/dam/biomerieux-com/medical-affairs/microbiology/new-ast/biomerieux-AST-BOOKLET-2024-FINAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5780537/
https://clsi.org/standards-development/specialty-areas/antimicrobial-susceptibility-testing/
https://iacld.com/UpFiles/Documents/672a1c7c-d4ad-404e-b10e-97c19e21cdce.pdf
https://www.benchchem.com/product/b12376304/docs?utm_src=pdf-body#application-notes-and-protocols-for-jb-95-in-in-vitro-antimicrobial-assays
https://www.benchchem.com/product/b12376304/docs?utm_src=pdf-body#application-notes-and-protocols-for-jb-95-in-in-vitro-antimicrobial-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare standardized
bacterial inoculum

Prepare serial dilutions ]
of JB-95 in CAMHB Expose bacteria to JB-95

at different concentrations (e.g., 1x, 4x MIC)

l l

Prepare standardized _
bacterial inoculum Collect aliquots at
(0.5 McFarland) specific time points (0, 2, 4, 8, 24h)
Inoculate microtiter plate Perform serial dilutions and
wells with bacterial suspension plate on agar
Incubate at 35-37°C Incubate plates and
for 16-20 hours count CFUs
Determine MIC by visual Plot log10 CFU/mL
inspection or OD reading versus time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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